Cas no 1529768-38-4 (6-(6-Chloropyrimidin-4-yl)oxypyridin-3-amine)

• Product Name: 6-(6-Chloropyrimidin-4-yl)oxypyridin-3-amine
• CAS No: 1529768-38-4
• MF: C₉H₇ClN₄O
• MW: 222.631079912186
• MDL: MFCD30609647
• CID: 4781501
• Update Time: 2025-11-01

6-(6-Chloropyrimidin-4-yl)oxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(6-Chloropyrimidin-4-yl)oxypyridin-3-amine

• MDL： MFCD30609647
• Inchi： 1S/C9H7ClN4O/c10-7-3-9(14-5-13-7)15-8-2-1-6(11)4-12-8/h1-5H,11H2
• InChI Key： GEPXHRADGNWSRS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)OC1C=CC(=CN=1)N

Computed Properties

• Exact Mass: 222.0308386 g/mol
• Monoisotopic Mass: 222.0308386 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.9
• Molecular Weight: 222.63

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 442.1±45.0 °C at 760 mmHg
• Flash Point: 221.2±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-(6-Chloropyrimidin-4-yl)oxypyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(6-Chloropyrimidin-4-yl)oxypyridin-3-amine

Recent Advances in the Study of 6-(6-Chloropyrimidin-4-yl)oxypyridin-3-amine (CAS: 1529768-38-4) and Its Applications in Chemical Biology and Medicine

6-(6-Chloropyrimidin-4-yl)oxypyridin-3-amine (CAS: 1529768-38-4) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its role as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its utility in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable aspects of 6-(6-Chloropyrimidin-4-yl)oxypyridin-3-amine is its ability to serve as a versatile building block in organic synthesis. Its chloropyrimidine moiety allows for further functionalization, making it an attractive candidate for the construction of complex molecules. Recent research has demonstrated its efficacy in the synthesis of novel compounds with potential anticancer, anti-inflammatory, and antimicrobial properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the development of a new class of kinase inhibitors targeting aberrant signaling pathways in cancer cells.

In addition to its synthetic utility, 6-(6-Chloropyrimidin-4-yl)oxypyridin-3-amine has also been investigated for its direct biological activities. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory responses. These findings suggest its potential as a lead compound for the development of anti-inflammatory drugs. However, further in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.

The pharmacokinetic properties of 6-(6-Chloropyrimidin-4-yl)oxypyridin-3-amine have also been a subject of recent investigation. A 2022 study in Drug Metabolism and Disposition explored the compound's metabolic stability and bioavailability, revealing promising results. The study indicated that the compound exhibits reasonable metabolic stability in human liver microsomes, which is a positive attribute for drug development. However, challenges such as solubility and tissue distribution remain to be addressed in future research.

From a mechanistic perspective, the compound's interactions with biological targets have been elucidated through structural biology techniques. X-ray crystallography and molecular docking studies have provided insights into the binding modes of 6-(6-Chloropyrimidin-4-yl)oxypyridin-3-amine with various enzymes and receptors. These studies have not only enhanced our understanding of its mode of action but also paved the way for the rational design of more potent analogs.

Looking ahead, the potential applications of 6-(6-Chloropyrimidin-4-yl)oxypyridin-3-amine in personalized medicine are particularly exciting. With the advent of precision medicine, there is growing interest in developing targeted therapies that can be tailored to individual patients. The compound's modular structure and ability to be functionalized make it a promising candidate for such applications. Ongoing research is focused on optimizing its properties to improve efficacy and reduce off-target effects.

In conclusion, 6-(6-Chloropyrimidin-4-yl)oxypyridin-3-amine (CAS: 1529768-38-4) represents a valuable tool in chemical biology and drug discovery. Its versatility as a synthetic intermediate, combined with its emerging biological activities, positions it as a compound of significant interest. Future studies will likely explore its potential in broader therapeutic areas and further refine its pharmacological properties to meet the demands of modern medicine.